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Compound of Interest

Compound Name: N-Boc-L-Prolinal

Cat. No.: B1333625 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

compliance. This guide provides essential safety and logistical information for the proper

disposal of N-Boc-L-Prolinal, a common building block in organic synthesis.

Key Safety and Physical Data
Adherence to safety protocols begins with understanding the inherent properties and hazards

of a substance. Below is a summary of key quantitative data for N-Boc-L-Prolinal.

Property Value Source

Molecular Formula C₁₀H₁₇NO₃

Molecular Weight 199.25 g/mol

Boiling Point 211 °C (lit.) [1][2][3]

Density 1.063 g/mL at 25 °C (lit.) [1][3]

Flash Point 57.2 °C (135.0 °F) - closed cup [1]

Storage Temperature -20°C to 0-5°C [1]

Water Solubility Slightly soluble [1][2][3]
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Hazard Statements: N-Boc-L-Prolinal is a flammable liquid and vapor that causes skin

irritation, serious eye irritation, and may cause respiratory irritation.[4]

Personal Protective Equipment (PPE)
When handling N-Boc-L-Prolinal, especially during disposal procedures, the use of

appropriate personal protective equipment is mandatory.

Eye Protection: Wear safety glasses with side-shields or a face shield.[4]

Hand Protection: Handle with gloves that have been inspected prior to use. Dispose of

contaminated gloves after use in accordance with applicable laws and good laboratory

practices.[4]

Respiratory Protection: Use a dust mask type N95 (US) or equivalent.

Body Protection: Wear suitable protective clothing.[3]

Step-by-Step Disposal Procedure
The proper disposal of N-Boc-L-Prolinal, as with any chemical waste, must be carried out in a

manner that ensures safety and complies with all relevant regulations.

Segregation and Collection:

Do not mix N-Boc-L-Prolinal with other waste.[4]

Keep the chemical in its original, tightly closed container.[4][5]

If a spill occurs, contain the spillage with a non-combustible absorbent material such as

sand, earth, or vermiculite.[4] Collect the absorbed material and place it in a suitable,

closed container for disposal.[5]

Labeling and Storage:

Clearly label the waste container with the chemical name and any associated hazards.
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Store the waste container in a designated, well-ventilated area, away from heat and

sources of ignition.[4][5]

Arranging for Disposal:

Contact a licensed disposal company to handle the surplus and non-recyclable solutions.

[4]

Provide the disposal company with the Safety Data Sheet (SDS) for N-Boc-L-Prolinal.

Regulatory Compliance:

All waste materials must be disposed of in accordance with local, regional, and national

regulations.[4][5] Chemical waste generators must consult these regulations to ensure

complete and accurate classification of the waste.[5]

Important Considerations:

Do not empty N-Boc-L-Prolinal into drains.[4][5]

Handle uncleaned containers as you would the product itself.[4]

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of N-Boc-L-
Prolinal.
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N-Boc-L-Prolinal Disposal Workflow
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By following these procedures, laboratory personnel can ensure the safe and compliant

disposal of N-Boc-L-Prolinal, thereby protecting themselves, their colleagues, and the

environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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